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Compound of Interest

Compound Name: Tofenacin

Cat. No.: B095592 Get Quote

Essential Safety and Handling Guide for Tofenacin
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals engaged in the handling of Tofenacin. The following

procedures and data are designed to ensure safe laboratory practices from reception to

disposal of this compound.

Hazard Identification and Toxicological Data
Tofenacin is a physiologically active substance that requires careful handling. While

comprehensive hazard information is not available, the existing toxicological data underscores

the need for caution.

Metric Value Species Route Reference

LD50 3590 mg/kg Rat Oral [1]

TDLo

(Reproductive)
990 mg/kg Rat Oral [1]

LD50: Lethal Dose, 50%. The single dose of a substance that causes the death of 50% of an

animal population from exposure to the substance by any route other than inhalation. TDLo:

Lowest Published Toxic Dose. The lowest dose of a substance introduced by any route, other
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than inhalation, over any given period of time, and reported to produce any toxic effect in

humans or to produce tumorigenic or reproductive effects in animals.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure when handling Tofenacin.

The following equipment should be utilized at all times.

Category Item Specification Rationale

Eye and Face

Protection
Safety Glasses

Must have side

shields. A face shield

may be required

depending on the

scale of work.

Protects eyes from

splashes and airborne

particles.

Hand Protection Protective Gloves
Nitrile gloves are a

suitable option.

Prevents direct skin

contact with the

compound.

Body Protection Protective Clothing
A lab coat is the

minimum requirement.

Protects against spills

and contamination of

personal clothing.

Respiratory Protection Dust Respirator

Use if a local exhaust

is unavailable or if

dust generation is

likely.

Prevents inhalation of

airborne particles.

Operational Plan: From Handling to Disposal
Adherence to a strict operational plan is critical for the safe handling of Tofenacin. This

includes proper engineering controls, handling procedures, and emergency first aid protocols.

Engineering Controls
Ventilation: All handling of Tofenacin should be performed in a well-ventilated area.[1] The

use of a local exhaust system or a chemical fume hood is strongly recommended to

minimize inhalation exposure.[1]
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Safety Stations: Ensure that safety showers and eyewash stations are readily accessible in

the work area.[2]

Handling Procedures
Preparation:

Designate a specific area for handling Tofenacin.

Ensure the work area is clean and uncluttered.

Assemble all necessary equipment and reagents before commencing work.

Put on all required Personal Protective Equipment (PPE).

Weighing and Aliquoting:

Handle Tofenacin as a solid to prevent the dispersion of dust.[1]

If possible, use a balance with a draft shield.

Clean all equipment thoroughly after use.

General Hygiene:

Wash hands and face thoroughly after handling the compound.[1]

Do not eat, drink, or smoke in the designated handling area.[2]

Avoid contact with skin, eyes, and clothing.[1]

First Aid Measures
In the event of exposure, immediate action is crucial.
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Exposure Route First Aid Procedure

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek medical attention.[1]

Skin Contact

Remove all contaminated clothing immediately.

Rinse the affected skin area with plenty of water.

If irritation occurs, seek medical advice.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do so. Continue rinsing. If eye irritation persists,

seek medical attention.[1]

Ingestion
Rinse the mouth with water. Seek medical

advice if you feel unwell.[1]

Disposal Plan
Proper disposal of Tofenacin and its containers is essential to prevent environmental

contamination. As specific disposal guidelines for Tofenacin are not readily available, general

principles for pharmaceutical waste should be followed in accordance with local, state, and

federal regulations.

Unused Product: Unused Tofenacin should be treated as chemical waste and disposed of

through a licensed disposal company.

Containers: Empty containers should be thoroughly rinsed before disposal or recycling.

Contaminated Materials: Any materials that have come into contact with Tofenacin, such as

gloves, bench paper, and pipette tips, should be collected in a sealed, labeled waste

container for appropriate disposal.

Note: Do not dispose of Tofenacin down the drain or in the general trash unless explicitly

permitted by your institution's environmental health and safety department and local

regulations.[2][3][4]

Visual Workflow for Handling Tofenacin
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The following diagram outlines the key steps and decision points for the safe handling of

Tofenacin in a laboratory setting.

Preparation

Handling

Post-Handling & Disposal

Emergency Procedures

Designate & Prepare Work Area

Don Required PPE

Weigh & Aliquot in Ventilated Area

Proceed to Handling

Perform Experimental Work

Decontaminate Work Area & Equipment

Complete Work

Dispose of Waste per Protocol

Doff PPE Correctly

Wash Hands Thoroughly

Exposure Event

Administer First Aid

Seek Medical Attention
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Workflow for Safe Handling of Tofenacin

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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